Cas no 73663-75-9 (Benzeneacetonitrile,4-amino-a-(4-fluorophenyl)-,monohydrochloride (9CI))

• Product Name: Benzeneacetonitrile,4-amino-a-(4-fluorophenyl)-,monohydrochloride (9CI)
• CAS No: 73663-75-9
• MF: C₁₄H₁₂ClFN₂
• MW: 262.709885597229
• CID: 566731
• PubChem ID: 51977
• Update Time: 2025-04-19

Benzeneacetonitrile,4-amino-a-(4-fluorophenyl)-,monohydrochloride (9CI) Chemical and Physical Properties

Names and Identifiers

• Benzeneacetonitrile,4-amino-a-(4-fluorophenyl)-,monohydrochloride (9CI)
• [4-[cyano(4-fluorophenyl)methyl]phenyl]ammonium chloride
• 73663-75-9
• (4-(Cyano(4-fluorophenyl)methyl)phenyl)ammonium chloride
• NS00059400
• [4-[cyano-(4-fluorophenyl)methyl]phenyl]azanium chloride
• (p-Aminophenyl)(p-fluorophenyl)acetonitrile hydrochloride
• alpha-(4-Aminophenyl)-4-fluorobenzyl cyanide hydrochloride
• EINECS 277-562-0
• ACETONITRILE, (p-AMINOPHENYL)(p-FLUOROPHENYL)-, HYDROCHLORIDE
• NSC 102520
• Benzeneacetonitrile, 4-amino-alpha-(4-fluorophenyl)-, monohydrochloride

• Inchi： 1S/C14H11FN2.ClH/c15-12-5-1-10(2-6-12)14(9-16)11-3-7-13(17)8-4-11;/h1-8,14H,17H2;1H
• InChI Key： LYKFRKLBPHTPOU-UHFFFAOYSA-N
• SMILES： [Cl-].FC1C=CC(=CC=1)C(C#N)C1C=CC(=CC=1)[NH3+]

Computed Properties

• Exact Mass: 262.06700
• Monoisotopic Mass: 262.067
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 18
• Rotatable Bond Count: 2
• Complexity: 280
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 51.4Ų

Experimental Properties

• Density: 1.216
• Boiling Point: 385.1°C at 760 mmHg
• Flash Point: 186.7°C
• Refractive Index: 1.608
• PSA: 49.81000
• LogP: 4.44658